BackgroundThe impact of air pollution on neurodevelopment in children has attracted much attention in recent times. We aim to clarify the association between prenatal and postnatal air pollutant exposure and children's cognitive performance and behavior at age six.MethodsThis study was conducted based on a birth cohort study in Japan. Children's intelligence quotient (IQ) was assessed using the Wechsler Intelligence Scale for Children and a score <85 was deemed as low intelligence. A score ≥60 on the Child Behavior Checklist indicated behavioral problems. Exposure to outdoor fine particulate matter (PM2.5) during pregnancy and early childhood was estimated using a spatiotemporal model, while indoor concentrations of air pollutants inside subjects' homes were measured for a week when the child was of ages 1.5 and 3. The associations of exposure to air pollution during pregnancy and after childbirth with cognitive performance and behavior were analyzed using logistic regression models.ResultsThe estimated exposure to outdoor PM2.5 during pregnancy and early childhood was not associated with decreased cognitive performance. However, exposure during the first trimester, 0–1 and 3–5 years of age was associated with children's externalizing problems (odds ratios (ORs) were 2.77 [95% confidence interval (CI): 1.05–7.29], 1.66 [95%CI: 1.05–2.62], and 1.80 [95%CI: 1.19–2.74] per interquartile range (IQR) increase, respectively). Exposure to indoor PM2.5 and coarse particles after childbirth was associated with lower full scale IQ (ORs were 1.46 [95%CI: 1.03–2.08] and 1.85 [95%CI: 1.12–3.07] per IQR increase, respectively). However, some inverse associations were also observed.ConclusionsThese results suggest associations between prenatal and postnatal exposure to outdoor air pollution and behavioral problems, and between indoor air pollution after childbirth and cognitive performance at agesix. However, the effects of exposure to outdoor PM2.5 during pregnancy on cognitive performance were not observed.

Reclamation of pesticide-polluted lands has long been a difficult endeavour. The use of synthetic pesticides could not be restricted due to rising agricultural demand. Pesticide toxicity has become a pressing agronomic problem due to its adverse impact on agroecosystems, agricultural output, and consequently food security and safety. Among different techniques used for the reclamation of pesticide-polluted sites, microbial bioremediation is an eco-friendly approach, which focuses on the application of resilient plant growth promoting rhizobacteria (PGPR) that may transform or degrade chemical pesticides to innocuous forms. Such pesticide-resilient PGPR has demonstrated favourable effects on soil-plant systems, even in pesticide-contaminated environments, by degrading pesticides, providing macro-and micronutrients, and secreting active but variable secondary metabolites like-phytohormones, siderophores, ACC deaminase, etc. This review critically aims to advance mechanistic understanding related to the reduction of phytotoxicity of pesticides via the use of microbe-mediated remediation techniques leading to crop optimization in pesticide-stressed soils. The literature surveyed and data presented herein are extremely useful, offering agronomists-and crop protectionists microbes-assisted remedial strategies for affordably enhancing crop productivity in pesticide-stressed soils.

Public participation is essential to the success of ecological civilization. Whether public participation can effectively play a role in the outgoing audit of natural resources (OANR) is an important issue that remains to be explored. This paper uses the tripartite evolutionary game to explore the mechanism of the audit subjects, the leading cadres, and the public in the OANR. The research finds that there is a two-way linkage relationship between the audit subjects and the leading cadres. The audit subjects and the leading cadres affect the behavior strategies of the public in the indirect way and direct way, respectively. However, the public lacks the path to directly affect the other two subjects. The tripartite ideal audit model of “the audit subjects conduct due diligence audits, leading cadres perform duties, the public participate” cannot be realized. The external effect of the public's strategic choice is not enough to make the profit or loss of leading cadres change structurally and then change their behaviors. This paper demonstrates the reasons why the public cannot effectively participate in the OANR at the current stage from three aspects, which are the interpretation of the equations for replication dynamics, the particularity of the audit system, and the effectiveness of public participation. Three suggestions are put forward which are encouraging citizens' indirect participation in the OANR, disclosing information about the OANR, and improving citizens' awareness of the OANR. This paper has important guiding significance for other developing countries to promote public participation in natural resource auditing.

Evidence supports unequal burdens of chemical exposures from personal care products (PCPs) among some groups, namely femme-identifying and racial and ethnic minorities. In this study, we implemented an online questionnaire to assess PCP purchasing and usage behaviors and perceptions of use among a sample of US adults recruited at a Northeastern university. We collected PCP use across seven product categories (hair, beauty, skincare, perfumes/colognes, feminine hygiene, oral care, other), and behaviors, attitudes, and perceptions of use and safety across sociodemographic factors to evaluate relationships between sociodemographic factors and the total number of products used within the prior 24–48 h using multivariable models. We also summarized participants’ perceptions and attitudes. Among 591 adults (20.0% Asian American/Pacific Islander [AAPI], 5.9% Hispanic, 9.6% non-Hispanic Black [NHB], 54.6% non-Hispanic White [NHW], and 9.9% multiracial or other), the average number of PCPs used within the prior 24–48 h was 15.6 ± 7.7. PCP use was greater among females than males (19.0 vs. 7.9, P < 0.01) and varied by race and ethnicity among females. Relative to NHWs, AAPI females used fewer hair products (2.5 vs. 3.1) and more feminine hygiene products (1.5 vs. 1.1), NHB females used more hair products (3.8 vs. 3.1), perfumes (1.0 vs. 0.6), oral care (2.3 vs. 1.9), and feminine hygiene products (1.8 vs. 1.1), and multiracial or other females used more oral care (2.2 vs. 1.9) and feminine hygiene products (1.5 vs. 1.1) (P-values <0.05). Generally, study participants reported moderate concern about exposures and health effects from using PCPs, with few differences by gender, race, and ethnicity. These findings add to the extant literature on PCP use across sociodemographic characteristics. Improving the understanding of patterns of use for specific products and their chemical ingredients is critical for developing interventions to reduce these exposures, especially in vulnerable groups with an unequal burden of exposure.

In non-ferrous metal smelting, the problem of gaseous arsenic in high-sulfur flue gas is difficult to solve. Now we have developed oxygen-enriched amorphous iron manganese oxide (AFMBO) based on the unique superiority of iron-manganese oxide for arsenic capture to realize the effective control of gaseous arsenic in the non-ferrous smelting flue gas. The experimental results show that the arsenic adsorption capacity of AFMBO is up to 102.7 mg/g, which has surpassed most of the current adsorbents. In particular, AFMBO can effectively capture gaseous arsenic even at 12% v/v SO2 concentrations (88.45 mg/g). Moreover, the spent AFMBO possesses pronounced magnetic characteristics that make it easier to separate from dust, which is conducive to reducing the secondary environmental risk of arsenic. In terms of mechanism study, various characterization methods are used to explain the important role of lattice oxygen and adsorbed oxygen in the capture process of gaseous arsenic. Moreover, the reason for the efficient arsenic removal performance of AFMBO is also reasonably explained at the microscopic level. This study provides ideas and implications for gaseous arsenic pollution control research.

Photothermal therapy (PTT) is an emerging non-invasive method used in cancer treatment. In PTT, near-infrared laser light is absorbed by a chromophore and converted into heat within the tumor tissue. PTT for cancer usually combines a variety of interactive plasmonic nanomaterials with laser irradiation. PTT enjoys PT agents with high conversion efficiency to convert light into heat to destroy malignant tissue. In this review, published studies concerned with the use of nanoparticles (NPs) in PTT were collected by a systematic and comprehensive search of PubMed, Cochrane, Embase, and Scopus databases. Gold, silver and iron NPs were the most frequent choice in PTT. The use of surface modified NPs allowed selective delivery and led to a precise controlled increase in the local temperature. The presence of NPs during PTT can increase the reactive generation of oxygen species, damage the DNA and mitochondria, leading to cancer cell death mainly via apoptosis. Many studies recently used core-shell metal NPs, and the effects of the polymer coating or ligands targeted to specific cellular receptors in order to increase PTT efficiency were often reported. The effective parameters (NP type, size, concentration, coated polymers or attached ligands, exposure conditions, cell line or type, and cell death mechanisms) were investigated individually. With the advances in chemical synthesis technology, NPs with different shapes, sizes, and coatings can be prepared with desirable properties, to achieve multimodal cancer treatment with precision and specificity.

Greenhouse gas emissions are a massive concern for scientists to minimize the effect of global warming in the environment. In this study, packed bed, coated wall, and membrane reactors were investigated using three novel nickel catalysts for the methanation of CO2. CFD modelling methodologies were implemented to develop 2D models. The validity of the model was investigated in a previous study where experimental and simulated results in a packed bed reactor were in a good agreement. It was observed that the coated wall reactor had poorer performance compared to the packed bed, approximately 30% difference between the results, as the residence time of the former was lower. In addition, two membrane configurations were proposed, including a membrane packed bed and membrane coated wall reactor. Additional studies were performed in the coated wall reactor revealing that lower flow rates lead to higher conversion values. As for the bed thickness the optimum layer was found to be 1 mm. In both membrane reactor configurations, the effect of the thickness of M1 membrane, which indicates the membrane for the removal of H2O, didn't show difference while the reduction of the thickness of M2 membrane, which indicates the membrane for the removal of CO2, H2 and H2O, showed better results in terms of conversion.

In this article, we report the synthesis, characterization of novel biofriendly 2D/2D heterostructure of WS21/ZnIn2S42 material in which 2D WS2 nanosheets are uniformly distributed spatially onto the spherically arranged 2D leaves of ZnIn2S4. We then studied the in-depth photocatalytic degradation activity of this novel nanocomposite and its pristine component materials on cationic dye: malachite green, anionic dye: congo red and reduction of heavy metal: chromium(VI) and the degradation efficiency of composite material was also tested on rhodamine-B, methylene blue, methyl orange dyes and acetaminophen/paracetamol drug. Form factor, structure factor and shape factor analysis has been carried out using X-ray diffractometry (XRD). Bond vibrations, functional groups and phonon vibration mode analysis has been done based on Fourier transform infrared (FTIR) and Raman spectroscopy. Morphological and compositional analysis has been done using field emission scanning electron microscopy (FE-SEM), energy dispersive X-ray spectroscopy (EDAX) and X-ray photoelectron spectroscopy (XPS), high-resolution transmission electron microscopy (HR-TEM). Surface area and pore distribution was characterized using Brunauer–Emmett–Teller (BET) method and Barrett-Joyner-Halenda Model. Degradation pathways and intermediate products are proposed using the high-performance liquid chromatography (HPLC). Photocatalytic degradation activity of the nanocomposite WS2/ZnIn2S4 is compared with pristine ZnIn2S4 and pristine WS2, which shows more than 50% enhancement in both efficiency and rate of degradation for all the pollutants. A scavenger study is carried out to get insight of primary and secondary reactive oxygen species (ROS) taking part in degradation. Exciton lifetime, surface charge and stability, and flat band positions are studied based on time-correlated single photon counting (TCSPC) also known as time-resolved photoluminescence (TRPL), zeta potential, and Mott-Schottky respectively. Rate kinetics study is also presented to analyze the physical and chemical behaviour of the nanocomposite with pollutants in consideration. Results show ∼100%, ∼90%, and ∼95% degradation efficiency by heterostructure for malachite green (MG), congo red (CR), and reduction of heavy metal chromium (Cr(VI)) respectively within 5 min, which is a huge improvement as compared to pristine WS2 and pristine ZnIn2S4, both of which show the efficiency of only ∼25%–∼75% in all the cases.

The ageing population has been steadily increasing worldwide, leading to a higher risk of cognitive decline and dementia. Environmental toxicants, particularly metals, have been identified as modifiable risk factors for cognitive impairment. Continuous exposure to metals occurs mainly through dietary sources, with older adults being particularly vulnerable. However, imbalances in the gut microbiota, known as dysbiosis, have also been associated with dementia. A literature review was conducted to explore the potential role of metals in the development of cognitive decline and the most prevalent primary neurodegenerative dementias, as well as their interaction with the gut microbiota. High levels of iron (Fe) and copper (Cu) are associated with mild cognitive impairment (MCI) and Alzheimer's disease (AD), while low selenium (Se) levels are linked to poor cognitive status. Parkinson's disease dementia (PDD) is associated with elevated levels of iron (Fe), manganese (Mn), and zinc (Zn), but the role of copper (Cu) remains unclear. The relationship between metals and Lewy body dementia (LBD) requires further investigation. High aluminium (Al) exposure is associated with frontotemporal dementia (FTD), and elevated selenium (Se) levels may be linked to its onset. Challenges in comparing studies arise from the heterogeneity of metal analysis matrices and analytical techniques, as well as the limitations of small study cohorts. More research is needed to understand the influence of metals on cognition through the gut microbiota (GMB) and its potential relevance in the development of these diseases.

Landfill mining has become an emerging issue in urban metabolism research and environmental remediation practices. Comprehensive understanding of the quantity and distribution of material stocks in landfills, as well as identifying hotspots of landfill mining potential, is of crucial importance. However, high-resolution datasets and systematic analytical tools remain insufficient. This study established a time-series landfill material stock inventory at prefecture level in China. An evaluation system for mining potential of landfills at prefecture level was then constructed using an integrated expert scoring and entropy weight method, based on ten indicators across five dimensions, including environmental impact, energy recovery, resource cycling, economic cost, and social aspect. The results show that over the past twenty years, the material stock in landfills was 2321.07 Tg (106 tons) in China, among which, soil-like materials, ash & stone and plastic & rubber were the three largest fractions, accounting for 61.06 wt%, 18.96 wt%, and 12.69 wt% of the total stock. Regional differences in landfill mining potential were found to be significant, with South China presenting the largest mining potential, while Southwest China showed the lowest. Cities with better economic development in China show the possibility to have greater landfill mining potential. This study established a methodology for the assessment of landfill mining potential for China or other countries, and provided scientific evidences for formulating regional-specific policies on landfill mining in China.